Cas no 1261269-79-7 (5-Ethoxy-6-methylpicolinonitrile)

5-Ethoxy-6-methylpicolinonitrile is a specialized organic compound featuring a picolinonitrile core substituted with ethoxy and methyl functional groups at the 5- and 6-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its nitrile group offers versatility for further functionalization, while the ethoxy and methyl substituents enhance steric and electronic properties, facilitating selective transformations. The compound is particularly useful in heterocyclic chemistry, serving as a precursor for the development of bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.

5-Ethoxy-6-methylpicolinonitrile structure

1261269-79-7 structure

Product Name:5-Ethoxy-6-methylpicolinonitrile

CAS No:1261269-79-7

MF:C₉H₁₀N₂O

MW:162.188501834869

CID:6594353

PubChem ID:53485617

Update Time:2025-10-30

5-Ethoxy-6-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

- 1261269-79-7
- 5-ethoxy-6-methylpicolinonitrile
- 5-Ethoxy-6-methylpicolinonitrile
- Inchi： 1S/C9H10N2O/c1-3-12-9-5-4-8(6-10)11-7(9)2/h4-5H,3H2,1-2H3
- InChI Key： ZOBZTLMOUWGLEZ-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=C(C#N)N=C1C

Computed Properties

Exact Mass: 162.079312947g/mol
Monoisotopic Mass: 162.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 45.9Å²

5-Ethoxy-6-methylpicolinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D382464-5g	5-ethoxy-6-methylpicolinonitrile	1261269-79-7	95%	5g	$1400	2023-09-02
eNovation Chemicals LLC	D382464-25g	5-ethoxy-6-methylpicolinonitrile	1261269-79-7	95%	25g	$2500	2023-09-02
eNovation Chemicals LLC	D382464-100g	5-ethoxy-6-methylpicolinonitrile	1261269-79-7	95%	100g	$4500	2023-09-02

5-Ethoxy-6-methylpicolinonitrile Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 5-Ethoxy-6-methylpicolinonitrile

Research Brief on 5-Ethoxy-6-methylpicolinonitrile (CAS: 1261269-79-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

5-Ethoxy-6-methylpicolinonitrile (CAS: 1261269-79-7) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This heterocyclic nitrile derivative, characterized by its ethoxy and methyl substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly as a building block for kinase inhibitors and other small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the development of novel JAK2 inhibitors, where its picolinonitrile core was found to enhance binding affinity and selectivity. The research team utilized 5-Ethoxy-6-methylpicolinonitrile as a key intermediate in their synthetic pathway, achieving a 40% improvement in yield compared to traditional methods. This breakthrough highlights the compound's importance in streamlining the production of targeted cancer therapies.

In the field of agrochemicals, recent patent filings (WO2023051234) have disclosed innovative applications of 5-Ethoxy-6-methylpicolinonitrile as a precursor for next-generation fungicides. The compound's unique electronic properties, conferred by its nitrile group and ethoxy substitution, contribute to enhanced systemic activity in plant protection agents. Field trials conducted in 2024 showed that derivatives of this compound exhibited 92% efficacy against Fusarium species while maintaining favorable environmental safety profiles.

Analytical chemistry advancements have also benefited from this compound, with a 2024 ACS Sensors publication describing its use as a fluorescent probe for metal ion detection. The study revealed that 5-Ethoxy-6-methylpicolinonitrile demonstrates exceptional selectivity for Cu2+ ions, with a detection limit of 0.1 nM, making it valuable for environmental monitoring and diagnostic applications.

From a synthetic chemistry perspective, recent work published in Organic Process Research & Development (2024) has optimized large-scale production methods for 5-Ethoxy-6-methylpicolinonitrile. The new continuous flow process achieves 85% yield with >99% purity, addressing previous challenges in scalability. This development is particularly significant as demand for the compound grows in pharmaceutical manufacturing.

Looking forward, computational studies predict additional therapeutic applications for 5-Ethoxy-6-methylpicolinonitrile derivatives, particularly in neurodegenerative disease targets. Molecular docking simulations published in late 2023 suggest promising interactions with α-synuclein aggregation pathways, potentially opening new avenues for Parkinson's disease research. These findings position 1261269-79-7 as a compound of continuing interest in multidisciplinary chemical biology research.